Cas no 2229306-34-5 (N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine)

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine is a thiazole-based amine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the dimethylamino and methylamino substituents, contribute to its versatility as an intermediate in synthetic chemistry. The compound's thiazole core enhances its stability and reactivity, making it suitable for further functionalization. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups. Researchers value it for its potential in drug discovery and material science applications, where tailored amine derivatives are often required.

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine structure

2229306-34-5 structure

Product Name:N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine

CAS No:2229306-34-5

MF:C₉H₁₇N₃S

MW:199.316380262375

CID:6334230

PubChem ID:165866250

Update Time:2025-05-30

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine
- 2229306-34-5
- N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine
- EN300-1755623
- Inchi： 1S/C9H17N3S/c1-9(2,10-3)7-6-11-8(13-7)12(4)5/h6,10H,1-5H3
- InChI Key： XHOFAWQAJQDBIT-UHFFFAOYSA-N
- SMILES： S1C(=NC=C1C(C)(C)NC)N(C)C

Computed Properties

Exact Mass: 199.11431873g/mol
Monoisotopic Mass: 199.11431873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 56.4Å²

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1755623-1g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	1g	$1429.0	2023-09-20
Enamine	EN300-1755623-5g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	5g	$4143.0	2023-09-20
Enamine	EN300-1755623-10g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	10g	$6144.0	2023-09-20
Enamine	EN300-1755623-0.05g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	0.05g	$1200.0	2023-09-20
Enamine	EN300-1755623-0.1g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	0.1g	$1257.0	2023-09-20
Enamine	EN300-1755623-0.25g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	0.25g	$1315.0	2023-09-20
Enamine	EN300-1755623-0.5g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	0.5g	$1372.0	2023-09-20
Enamine	EN300-1755623-1.0g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	1g	$1429.0	2023-05-26
Enamine	EN300-1755623-2.5g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	2.5g	$2800.0	2023-09-20
Enamine	EN300-1755623-5.0g	N,N-dimethyl-5-[2-(methylamino)propan-2-yl]-1,3-thiazol-2-amine	2229306-34-5	5g	$4143.0	2023-05-26

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine Related Literature

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Additional information on N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine

Comprehensive Overview of N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine (CAS No. 2229306-34-5)

N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine (CAS No. 2229306-34-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both dimethylamino and methylamino functional groups in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for novel thiazole derivatives has surged due to their potential in addressing global health challenges. Researchers are particularly interested in compounds like N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine for their unique pharmacological properties. For instance, thiazole-based compounds have shown promise in targeting metabolic disorders and neurodegenerative diseases, which are among the most searched health topics in 2023. This aligns with the growing public interest in precision medicine and personalized therapeutics.

The synthesis of CAS No. 2229306-34-5 involves multi-step organic reactions, often starting with the condensation of thiazole precursors and subsequent functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are frequently discussed in academic forums and search queries related to compound characterization, reflecting the compound's relevance in modern chemistry.

From an industrial perspective, N,N-dimethyl-5-2-(methylamino)propan-2-yl-1,3-thiazol-2-amine is also explored for its potential in green chemistry applications. With sustainability being a hot topic, companies are investing in eco-friendly synthesis routes for such compounds. This resonates with the increasing number of searches for sustainable chemical processes and biodegradable materials.

In summary, CAS No. 2229306-34-5 represents a versatile compound with broad implications across multiple scientific disciplines. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug discovery and material innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and advanced chemical solutions.